Cas no 2172149-26-5 (methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate
• CAS No: 2172149-26-5
• MF: C₇H₈N₂O₂S₂
• MW: 216.280618667603
• CID: 6358278
• PubChem ID: 165520415
• Update Time: 2025-10-29

methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate
• 2172149-26-5
• EN300-1267959

• Inchi： 1S/C7H8N2O2S2/c1-3-4(7(10)11-2)9-6(13-3)5(8)12/h1-2H3,(H2,8,12)
• InChI Key： VJQCPNGYMIXUIN-UHFFFAOYSA-N
• SMILES： S1C(C(N)=S)=NC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 216.00271985g/mol
• Monoisotopic Mass: 216.00271985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 126Ų

Additional information on methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate

Research Brief on Methyl 2-Carbamothioyl-5-Methyl-1,3-Thiazole-4-Carboxylate (CAS: 2172149-26-5): Recent Advances and Applications

Methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate (CAS: 2172149-26-5) is a thiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. This compound, characterized by its unique thiazole core and carbamothioyl functional group, has shown promise in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have explored its synthesis, structural modifications, and biological evaluations, shedding light on its potential as a lead compound for drug development.

The synthesis of methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate typically involves the condensation of thiourea derivatives with appropriate carbonyl compounds, followed by esterification. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological investigations. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis approach that significantly reduced reaction time and byproduct formation, enhancing the scalability of this compound for industrial applications.

In terms of biological activity, methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate has demonstrated potent inhibitory effects against a range of bacterial and fungal pathogens. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a scaffold for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Beyond its antimicrobial properties, this compound has also shown promising anticancer activity. Research published in European Journal of Medicinal Chemistry in 2023 revealed that methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Mechanistic studies indicated that its anticancer effects are mediated through the induction of apoptosis and inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis. These insights open new avenues for targeted cancer therapy.

In addition to its therapeutic potential, the compound's role in chemical biology has been explored. Recent studies have utilized methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate as a building block for the design of more complex molecules, such as kinase inhibitors and protease modulators. Its structural flexibility and ability to interact with diverse biological targets make it a valuable tool for drug discovery and development.

In conclusion, methyl 2-carbamothioyl-5-methyl-1,3-thiazole-4-carboxylate (CAS: 2172149-26-5) represents a promising candidate for further research in chemical biology and medicinal chemistry. Its multifaceted pharmacological profile, coupled with recent advancements in synthesis and biological evaluation, underscores its potential as a lead compound for addressing unmet medical needs. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic applications in preclinical and clinical settings.